1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine

• IUPAC Name: 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H22Cl2N2O2S/c1-13-10-14(2)19(15(3)11-13)26(24,25)23-8-6-22(7-9-23)18-12-16(20)4-5-17(18)21/h4-5,10-12H,6-9H2,1-3H3
• InChI Key: UBIBXHZHRZXGPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCN(CC2)C3=C(C=CC(=C3)Cl)Cl)C
• Molecular Formula: C19H22Cl2N2O2S
• Molecular Weight: 413.4 g/mol

Description

1-(2,5-Dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (DCPMBSP) is an organosulfur compound with a wide range of applications in scientific research and laboratory experiments. It is a colorless solid and is highly soluble in water and many organic solvents. DCPMBSP has become increasingly popular in recent years due to its unique properties and potential applications.

Scientific Research Applications

1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including heterocyclic compounds and pharmaceuticals. It has also been used as a catalyst in the synthesis of polymers, as well as in the synthesis of organic compounds. Additionally, 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine has been used as a ligand in coordination chemistry, as well as a reagent in the synthesis of organosulfur compounds.

Mechanism of Action

The mechanism of action of 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine is not fully understood, however, it is believed to act as a Lewis acid, forming a complex with a Lewis base. This complex is believed to be responsible for the catalytic activity of 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine. Additionally, the complex is believed to be responsible for the reactivity of 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine with other molecules, such as organic compounds and heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine are not fully understood. However, it is believed to be non-toxic and non-irritating when used in laboratory experiments. Additionally, 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine is believed to be non-carcinogenic and non-mutagenic.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to synthesize and can be used in a wide range of reactions. However, one of the main limitations of 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine is that it is not very stable and can decompose over time. Additionally, 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine can react with other molecules and can produce unwanted by-products.

Future Directions

The potential future directions for 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine include its use in the synthesis of pharmaceuticals and other compounds. Additionally, 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine could be used as a catalyst in the synthesis of polymers, as well as in the synthesis of organic compounds. Additionally, 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine could be used as a ligand in coordination chemistry, as well as a reagent in the synthesis of organosulfur compounds. Additionally, 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine could be used as a reagent in the synthesis of various heterocyclic compounds. Finally, 1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine could be used as a reagent in the synthesis of various other compounds, such as dyes and pigments.

Synthesis Methods

1-(2,5-dichlorophenyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine is synthesized through a reaction of 2,5-dichlorophenol and 2,4,6-trimethylbenzenesulfonyl chloride. The reaction is carried out in an aqueous medium, at a temperature of 80-90 °C, and with a catalyst such as sodium hydroxide. The reaction is carried out in a two-step process, with the first step involving the formation of an intermediate and the second step involving the conversion of the intermediate to the desired product. The reaction is relatively simple and can be carried out in a laboratory setting.